1. Home
  2. Product
  3. (2R,4S,5R,7R,8S,9R,13R,14S,15R,16S,18S,19R)-5,14,15,16,19,20-hexahydroxy-7,9,13-trimethyl-5-(2-methylpropyl)pentacyclo[10.8.0.02,9.04,8.013,18]icosan-3-one
(2R,4S,5R,7R,8S,9R,13R,14S,15R,16S,18S,19R)-5,14,15,16,19,20-hexahydroxy-7,9,13-trimethyl-5-(2-methylpropyl)pentacyclo[10.8.0.02,9.04,8.013,18]icosan-3-one (2R,4S,5R,7R,8S,9R,13R,14S,15R,16S,18S,19R)-5,14,15,16,19,20-hexahydroxy-7,9,13-trimethyl-5-(2-methylpropyl)pentacyclo[10.8.0.02,9.04,8.013,18]icosan-3-one Xeatobergsterol B is a natural product found in Ircinia, Haliclona, and Xestospongia bergquistia with data available.
Brand Name: Vulcanchem
CAS No.: 141272-44-8
VCID: VC21159052
InChI: InChI=1S/C27H44O7/c1-11(2)9-27(34)10-12(3)17-19(27)23(32)18-16-13(6-7-25(17,18)4)26(5)14(20(29)22(16)31)8-15(28)21(30)24(26)33/h11-22,24,28-31,33-34H,6-10H2,1-5H3/t12-,13?,14-,15+,16?,17+,18+,19-,20-,21-,22?,24-,25-,26-,27-/m1/s1
SMILES: CC1CC(C2C1C3(CCC4C(C3C2=O)C(C(C5C4(C(C(C(C5)O)O)O)C)O)O)C)(CC(C)C)O
Molecular Formula: C27H44O7
Molecular Weight: 480.6 g/mol

(2R,4S,5R,7R,8S,9R,13R,14S,15R,16S,18S,19R)-5,14,15,16,19,20-hexahydroxy-7,9,13-trimethyl-5-(2-methylpropyl)pentacyclo[10.8.0.02,9.04,8.013,18]icosan-3-one

CAS No.: 141272-44-8

Cat. No.: VC21159052

Molecular Formula: C27H44O7

Molecular Weight: 480.6 g/mol

* For research use only. Not for human or veterinary use.

(2R,4S,5R,7R,8S,9R,13R,14S,15R,16S,18S,19R)-5,14,15,16,19,20-hexahydroxy-7,9,13-trimethyl-5-(2-methylpropyl)pentacyclo[10.8.0.02,9.04,8.013,18]icosan-3-one - 141272-44-8

Specification

Description Xeatobergsterol B is a natural product found in Ircinia, Haliclona, and Xestospongia bergquistia with data available.
CAS No. 141272-44-8
Molecular Formula C27H44O7
Molecular Weight 480.6 g/mol
IUPAC Name (2R,4S,5R,7R,8S,9R,13R,14S,15R,16S,18S,19R)-5,14,15,16,19,20-hexahydroxy-7,9,13-trimethyl-5-(2-methylpropyl)pentacyclo[10.8.0.02,9.04,8.013,18]icosan-3-one
Standard InChI InChI=1S/C27H44O7/c1-11(2)9-27(34)10-12(3)17-19(27)23(32)18-16-13(6-7-25(17,18)4)26(5)14(20(29)22(16)31)8-15(28)21(30)24(26)33/h11-22,24,28-31,33-34H,6-10H2,1-5H3/t12-,13?,14-,15+,16?,17+,18+,19-,20-,21-,22?,24-,25-,26-,27-/m1/s1
Standard InChI Key DGXRPSIAVFYMOL-NFUSMCCKSA-N
Isomeric SMILES C[C@@H]1C[C@@]([C@@H]2[C@H]1[C@]3(CCC4C([C@H]3C2=O)[C@H]([C@@H]([C@@H]5[C@@]4([C@@H]([C@@H]([C@H](C5)O)O)O)C)O)O)C)(CC(C)C)O
SMILES CC1CC(C2C1C3(CCC4C(C3C2=O)C(C(C5C4(C(C(C(C5)O)O)O)C)O)O)C)(CC(C)C)O
Canonical SMILES CC1CC(C2C1C3(CCC4C(C3C2=O)C(C(C5C4(C(C(C(C5)O)O)O)C)O)O)C)(CC(C)C)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19